Cas no 2228342-13-8 (1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine)

• Product Name: 1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine
• CAS No: 2228342-13-8
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 6226841
• PubChem ID: 165798817
• Update Time: 2025-08-03

1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine
• 1-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]-N-methylcyclopropan-1-amine
• EN300-1960497
• 2228342-13-8

• Inchi： 1S/C10H10ClF3N2/c1-15-9(2-3-9)7-4-6(10(12,13)14)5-16-8(7)11/h4-5,15H,2-3H2,1H3
• InChI Key： DCIJZYXCLZVUGM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C1(CC1)NC

Computed Properties

• Exact Mass: 250.0484605g/mol
• Monoisotopic Mass: 250.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine

Introduction to 1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine (CAS No: 2228342-13-8)

The compound 1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine, identified by its CAS number 2228342-13-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a chloro and trifluoromethyl substituent on a pyridine core, linked to a N-methylcyclopropane amine moiety, has garnered attention due to its unique structural and functional properties. The presence of these specific functional groups not only influences its reactivity but also opens up diverse applications in medicinal chemistry and drug discovery.

Recent research in the field of heterocyclic compounds has highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The chloro and trifluoromethyl groups in this compound enhance its lipophilicity and metabolic stability, making it an attractive scaffold for drug design. Specifically, the trifluoromethyl group is known to improve binding affinity and resistance to metabolic degradation, which are critical factors in the pharmacokinetic profile of drugs.

The N-methylcyclopropane amine moiety introduces a rigid three-membered ring into the molecule, which can be advantageous in optimizing interactions with biological targets. This structural feature is particularly relevant in the design of enzyme inhibitors and receptor modulators. Studies have shown that cyclopropane-containing compounds often exhibit high binding affinity due to their ability to adopt specific conformations that fit well into binding pockets of proteins.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing various therapeutic challenges. For instance, its framework is reminiscent of molecules that have shown promise in treating inflammatory diseases, neurological disorders, and even certain types of cancer. The combination of a pyridine core with an N-methylcyclopropane amine suggests that it may interact with multiple biological pathways simultaneously, offering a multitargeted approach to therapy.

One particularly intriguing aspect of this compound is its potential as a precursor for more complex molecules through further chemical modifications. The reactive sites on the chloro and amine groups allow for facile functionalization, enabling chemists to tailor its properties for specific applications. This flexibility is crucial in drug discovery pipelines, where iterative modifications are often necessary to optimize efficacy and safety profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The integration of fluorinated aromatic systems with cyclopropane derivatives exemplifies the sophistication achieved in medicinal chemistry today. Such synthetic strategies not only produce novel compounds but also contribute to the development of new methodologies that can be applied broadly across the field.

From a computational chemistry perspective, the molecular modeling of this compound has provided valuable insights into its behavior as a potential drug candidate. The use of advanced docking algorithms has allowed researchers to predict how it might interact with various biological targets, including enzymes and receptors. These predictions are essential for guiding experimental efforts and prioritizing compounds for further investigation.

The pharmacological evaluation of this compound has already begun in several academic and industrial settings. Initial studies suggest that it exhibits promising activity against certain disease-related pathways without significant off-target effects. This aligns with current trends in drug development, which emphasize targeted therapies with minimal side effects. Further preclinical studies are warranted to fully elucidate its therapeutic potential and safety profile.

The environmental impact of synthesizing and utilizing such compounds is also an important consideration. Modern pharmaceutical research increasingly incorporates green chemistry principles to minimize waste and reduce hazardous byproducts. The synthesis routes for this particular molecule have been optimized to incorporate sustainable practices, reflecting a broader commitment within the industry to responsible chemical manufacturing.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them more effectively. The case of 1-2-chloro-5-(trifluoromethyl)pyridin-3-yl-N-methylcyclopropan-1-amine (CAS No: 2228342-13-8) underscores this progress. By leveraging cutting-edge chemical knowledge and innovative synthetic techniques, researchers are paving the way for new treatments that address unmet medical needs.

In conclusion, this compound represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, while its potential applications span multiple therapeutic areas. As research continues to uncover new insights into its properties and mechanisms of action, it is poised to make significant contributions to future medical advancements.